2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate
2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0895097
InChI:
InChI=1S/C23H24N2O6/c1-3-15(2)16-4-8-19(9-5-16)24-13-18(12-22(24)27)23(28)31-14-21(26)17-6-10-20(11-7-17)25(29)30/h4-11,15,18H,3,12-14H2,1-2H3
SMILES:
CCC(C)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula:
C23H24N2O6
Molecular Weight:
424.4 g/mol
2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate
CAS No.:
Cat. No.: VC0895097
Molecular Formula: C23H24N2O6
Molecular Weight: 424.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H24N2O6 |
|---|---|
| Molecular Weight | 424.4 g/mol |
| IUPAC Name | [2-(4-nitrophenyl)-2-oxoethyl] 1-(4-butan-2-ylphenyl)-5-oxopyrrolidine-3-carboxylate |
| Standard InChI | InChI=1S/C23H24N2O6/c1-3-15(2)16-4-8-19(9-5-16)24-13-18(12-22(24)27)23(28)31-14-21(26)17-6-10-20(11-7-17)25(29)30/h4-11,15,18H,3,12-14H2,1-2H3 |
| Standard InChI Key | UHUILKIIRLLYKW-UHFFFAOYSA-N |
| SMILES | CCC(C)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
| Canonical SMILES | CCC(C)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator